Cas no 1805168-01-7 (3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride
• CAS No: 1805168-01-7
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4862028
• Update Time: 2025-11-01

3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO2/c1-15-4-2-3(7(10)14)13-6(5(4)9)8(11)12/h2,8H,1H3
• InChI Key： NVVQMNFILPBQGV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)Cl)N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride

Introduction to 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride (CAS No. 1805168-01-7) and Its Applications in Modern Chemical Biology

3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride, identified by the CAS number 1805168-01-7, is a highly versatile intermediate in the realm of chemical biology and pharmaceutical research. This compound, characterized by its bromo and difluoromethyl substituents on a pyridine core, has garnered significant attention due to its utility in the synthesis of bioactive molecules. The presence of a carbonyl chloride group further enhances its reactivity, making it a valuable tool for medicinal chemists and synthetic organic chemists alike.

The structural features of 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride contribute to its broad applicability in drug discovery. The bromo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the difluoromethyl group is known to modulate metabolic stability and binding affinity, making it a common motif in lead optimization strategies.

The methoxy group at the 4-position adds another layer of tunability, enabling selective modifications while preserving the core pyridine scaffold. This scaffold is particularly relevant in the design of kinase inhibitors, which are among the most extensively studied targets in oncology and inflammatory diseases. Recent advancements in computational chemistry have further highlighted the potential of pyridine derivatives as pharmacophores, underscoring the importance of compounds like 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride.

In recent years, there has been a surge in interest regarding fluorinated heterocycles due to their unique physicochemical properties. The incorporation of fluorine atoms can lead to improved solubility, lipophilicity, and resistance to enzymatic degradation. For instance, studies have demonstrated that fluorinated pyridines exhibit enhanced binding to biological targets compared to their non-fluorinated counterparts. This has spurred extensive research into developing new synthetic methodologies for fluorinated pyridines, with 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride serving as a key precursor.

The carbonyl chloride functionality is particularly noteworthy for its ability to participate in nucleophilic addition reactions, allowing for the rapid construction of amide or ester linkages. This reactivity is harnessed in the synthesis of peptide mimetics and other peptidomimetic drugs, which are increasingly recognized for their therapeutic potential. The ability to efficiently introduce such functionalities into complex molecules underscores the value of 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride as a building block.

Recent publications have highlighted the use of this compound in the development of novel antiviral agents. The pyridine scaffold is frequently found in active pharmaceutical ingredients (APIs) targeting viral proteases and polymerases. For example, derivatives of pyridine have shown promise in inhibiting enzymes essential for viral replication. The bromo and difluoromethyl groups provide opportunities for fine-tuning the pharmacokinetic properties of these candidates, while the carbonyl chloride moiety facilitates efficient derivatization into more complex structures.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride itself represents an interesting challenge from a synthetic chemistry perspective. Modern approaches often involve multi-step sequences that leverage transition metal catalysis and orthogonal functionalization strategies. Such methodologies not only enhance efficiency but also improve scalability, which is critical for industrial applications. Advances in flow chemistry have further streamlined the preparation of such intermediates, enabling higher yields and purities with reduced solvent consumption.

The role of computational tools in optimizing derivatives derived from 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and affinity with high accuracy, guiding the design of next-generation analogs. This interdisciplinary approach has accelerated hit-to-lead conversion times significantly over recent years.

In conclusion,3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride (CAS No. 1805168-01-7) stands out as a cornerstone intermediate in modern chemical biology and drug discovery. Its unique structural features enable diverse functionalizations while offering opportunities for modulating key pharmacokinetic properties. As research continues to uncover new therapeutic applications for fluorinated heterocycles,3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carbonyl chloride will undoubtedly remain at the forefront of innovation.